Cas no 1997852-17-1 (Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]-)

• Product Name: Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]-
• CAS No: 1997852-17-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5277266
• PubChem ID: 165872782
• Update Time: 2025-05-19

Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]-
• EN300-683660
• 4-(aminomethyl)-1-cyclopropyl-4-methylhexan-3-ol
• 1997852-17-1

• Inchi： 1S/C11H23NO/c1-3-11(2,8-12)10(13)7-6-9-4-5-9/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： UCZJRAGKTCDLEK-UHFFFAOYSA-N
• SMILES： OC(CCC1CC1)C(C)(CN)CC

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 295.8±13.0 °C(Predicted)
• pka: 15.08±0.20(Predicted)

Additional information on Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]-

Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- (CAS No. 1997852-17-1): A Comprehensive Overview

Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]-, identified by its CAS number 1997852-17-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound incorporates a cyclopropane ring, a feature that is known to influence its chemical reactivity and biological properties.

The cyclopropane moiety in Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- contributes to its distinct chemical profile. Cyclopropane rings are known for their high ring strain, which makes them highly reactive and susceptible to various chemical transformations. This reactivity is often exploited in pharmaceutical applications, where the cyclopropane group can be incorporated into drug molecules to enhance their binding affinity or metabolic stability. The presence of the amino methyl and methyl propyl groups further modulates the compound's properties, making it a versatile intermediate in synthetic chemistry.

Recent research has highlighted the utility of Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- in the development of novel bioactive molecules. Studies have demonstrated its role as a precursor in the synthesis of complex organic compounds, including those with potential therapeutic applications. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and elimination reactions, makes it a valuable building block in organic synthesis. These reactions can be tailored to introduce specific functional groups or to modify existing ones, thereby allowing for the creation of diverse molecular architectures.

In the realm of medicinal chemistry, the structural features of Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- have been explored for their potential biological activity. The cyclopropane ring is particularly noteworthy, as it has been shown to enhance the bioavailability and pharmacokinetic properties of drug candidates. Additionally, the amino methyl and methyl propyl groups can serve as pharmacophores, interacting with biological targets to elicit desired effects. Current research is focused on leveraging these structural attributes to develop new drugs with improved efficacy and reduced side effects.

The synthesis of Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- presents both challenges and opportunities for synthetic chemists. The high reactivity of the cyclopropane ring requires careful control over reaction conditions to prevent unwanted side products. However, advances in synthetic methodologies have made it possible to handle this reactivity more effectively, enabling the production of high-purity samples for further study. Techniques such as transition metal-catalyzed reactions and controlled radical polymerization have been particularly useful in this regard.

The applications of Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- extend beyond pharmaceuticals into other areas of chemical research. For instance, it has been used as a model compound to study the mechanisms of various chemical reactions. Its unique structure allows researchers to probe fundamental questions about reaction dynamics and selectivity. By studying how this compound behaves under different conditions, scientists can gain insights that are applicable to a wide range of other chemical systems.

In conclusion, Cyclopropanepropanol, α-[1-(aminomethyl)-1-methylpropyl]- (CAS No. 1997852-17-1) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features make it a valuable intermediate in organic synthesis and a promising candidate for drug development. As research continues to uncover new ways to utilize this compound, its importance in the chemical and pharmaceutical industries is likely to grow.